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Compound of Interest

Compound Name: N,N'-Dimethyltrimethyleneurea

Cat. No.: B108851

This guide provides an objective comparison of the physical properties of N,N’-
Dimethyltrimethyleneurea, also known as 1,3-Dimethyl-2-imidazolidinone (DMI), against
other commonly used cryoprotectants. The data presented is supported by established
experimental protocols, offering researchers, scientists, and drug development professionals a
reliable resource for substance evaluation and selection.

Comparative Analysis of Physical Properties

The following table summarizes the key physical properties of N,N'-Dimethyltrimethyleneurea
and selected alternative compounds. This quantitative data allows for a direct comparison of
their fundamental characteristics.
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N,N'-
. . Dimethyl
Dimethyltrimet  N,N'- .
Property . Sulfoxide Glycerol
hyleneurea Dimethylurea
(DMSO)
(DMI)
Molecular
CsH1o0N20 Cs3HsN20 (CH3)2S0O C3HsOs
Formula
Molecular Weight  114.15 g/mol [1] 88.11 g/mol [2] 78.13 g/mol [3] 92.09 g/mol
_ _ 101 - 106 °C[6]
Melting Point 7.5-8.2 °C[4][5] ] 18.54 °CJ[3] 18.2 °CJ[8]
290 °C (with
- , 222 - 226 °C[1] 268 - 270 °C[6] .
Boiling Point 189 °C[3] decomposition)
[41[5] [7]
[81[°]
_ 1.056 g/mLat25  1.142 g/cm? at
Density ~1.1 g/mL 1.261 g/mL[8]
°C[1][5] 20 °C[6]
Solubility in o o Completely
Miscible[1] Soluble[2][6] Miscible[10]
Water soluble[8][11]
Colorless,
Colorless to Colorless,
Colorless ] odorless, ]
Appearance o white crystals[6] ) odorless, viscous
liquid[4] hygroscopic

[12]

liquid[13]

liquid[8][11][14]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical

properties cited in this guide.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range.

Apparatus:
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Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)[15]

Capillary tubes (sealed at one end)[15]

Thermometer

Mortar and pestle (if sample needs to be powdered)

Procedure:

Sample Preparation: Ensure the sample is dry and finely powdered. Introduce a small
amount of the solid into the open end of a capillary tube.[16]

e Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to compact
the sample to a height of 2-3 mm.[17]

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.[16]

e Heating:

o For an unknown sample, a rapid heating rate (10-20 °C per minute) can be used to
determine an approximate melting range.[16]

o For a more precise measurement, a slower heating rate of about 2 °C per minute is
recommended, starting from a temperature 5-10 °C below the approximate melting point.
[16]

e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of melting) and the
temperature at which the last solid crystal disappears (the completion of melting). This range
is the melting point.[15]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.
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Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a heating block)[18][19]

Rubber band or thread to attach the test tube to the thermometer

Procedure:

Sample Preparation: Fill a small test tube to a depth of about 2-3 cm with the liquid sample.

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the liquid in the test
tube.[18][19]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[18]

e Heating: Immerse the assembly in a Thiele tube filled with heating oil, making sure the
rubber band is above the oil level. Gently heat the side arm of the Thiele tube.[18][19]

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. Continue gentle heating until a continuous and rapid stream of bubbles is
observed.

o Recording: Stop heating and allow the apparatus to cool. The boiling point is the temperature
at which the bubbling stops and the liquid begins to enter the capillary tube.[18][20]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:
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Test tubes with stoppers

Graduated cylinder or pipette

Balance

Spatula

Thermometer
Procedure:

e Solvent Measurement: Measure a specific volume of the solvent (e.g., 10 mL of distilled
water) into a test tube.[21]

o Temperature Control: Measure and record the initial temperature of the solvent. It is crucial
to maintain a constant temperature throughout the experiment.[21]

e Solute Addition: Weigh a known mass of the solute. Add a small, measured amount of the
solute to the test tube.[21]

» Dissolution: Stopper the test tube and shake vigorously to dissolve the solute.[21]

e Saturation Point: Continue adding small, known amounts of the solute and shaking until the
solute no longer dissolves, and a small amount of undissolved solid remains at the bottom of
the test tube. This indicates that the solution is saturated.

o Calculation: Calculate the total mass of the solute that was dissolved in the known volume of
the solvent. The solubility is typically expressed in grams of solute per 100 mL of solvent at
the recorded temperature.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates the general workflow for determining the physical properties of
a chemical substance.
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Caption: Workflow for determining key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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